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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzonitrile

Cat. No.: B118137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Bromo-2-
methylbenzonitrile, a key intermediate in various synthetic applications. Due to the limited
availability of specific quantitative solubility data in published literature, this document focuses
on providing a detailed experimental protocol for determining its solubility, alongside available
qualitative data and relevant physical properties.

Introduction to 5-Bromo-2-methylbenzonitrile

5-Bromo-2-methylbenzonitrile is a halogenated aromatic nitrile. Its chemical structure,
featuring a polar nitrile group and a less polar bromotoluene backbone, suggests a varied
solubility profile in organic solvents. Understanding this solubility is crucial for its application in
reaction chemistry, purification processes like crystallization, and formulation development.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Bromo-2-methylbenzonitrile is
presented below.
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Property Value Reference

CAS Number 156001-51-3

Molecular Formula CsHeBrN

Molecular Weight 196.04 g/mol [1]
White to orange to green

Appearance (2]
powder/crystal

Melting Point 47-51 °C

Boiling Point 251 °C

] > 110 °C (> 230 °F) - closed
Flash Point

cup

Solubility Profile

Quantitative Solubility Data

Exhaustive searches of scientific databases and chemical literature did not yield specific

quantitative solubility data (e.g., in g/100 mL or mol/L) for 5-Bromo-2-methylbenzonitrile in

various organic solvents. The absence of this data highlights a knowledge gap and

necessitates experimental determination for specific applications.

Qualitative Solubility Information

General qualitative solubility information has been reported, indicating its behavior in different

solvent classes.

Solvent Class

Solubility

Source

Polar Protic Solvents

Soluble in Methanol.

[3]

General Organic Solvents

High solubility.

[4]

Aqueous Solvents

Low solubility in water.

[4]
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The nitrile group can act as a hydrogen bond acceptor, contributing to its solubility in protic
solvents like methanol.[5] The overall aromatic and nonpolar character of the molecule
suggests good solubility in a range of common organic solvents.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 5-
Bromo-2-methylbenzonitrile in an organic solvent using the equilibrium solubility method.

Materials and Equipment

e 5-Bromo-2-methylbenzonitrile (solid)

o Selected organic solvent (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,
toluene)

e Analytical balance (£ 0.1 mg)

 Vials with screw caps

o Constant temperature shaker bath or incubator
e Syringe filters (e.g., 0.45 um PTFE)

e Syringes

» Volumetric flasks

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

» Calibrated pipettes and other standard laboratory glassware

Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of solid 5-Bromo-2-methylbenzonitrile to a series of vials. The
excess is crucial to ensure a saturated solution is achieved.
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o Pipette a known volume of the selected organic solvent into each vial.

o Securely cap the vials to prevent solvent evaporation.

e Equilibration:

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25 °C).

o Allow the mixtures to shake for a sufficient period to reach equilibrium (typically 24-72
hours). A preliminary time-course study can determine the optimal equilibration time.

o Sample Collection and Preparation:

[¢]

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the excess solid to settle.

[¢]

Carefully withdraw a known volume of the supernatant using a syringe.

[¢]

Immediately filter the collected supernatant through a syringe filter into a pre-weighed
volumetric flask to remove any undissolved solid.

Dilute the filtered solution with the same solvent to a concentration within the calibrated

[¢]

range of the analytical method.
e Quantification:

o Analyze the diluted samples using a pre-validated HPLC or GC method to determine the
concentration of 5-Bromo-2-methylbenzonitrile.

o A calibration curve should be prepared using standard solutions of known concentrations
of 5-Bromo-2-methylbenzonitrile in the same solvent.

» Calculation of Solubility:

o Calculate the concentration in the original saturated solution, accounting for the dilution
factor.
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o Express the solubility in desired units, such as g/100 mL or mol/L.

Visualizations
Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess Solute + Known Volume of Solvent)

Equilibration
(Constant Temperature Shaking for 24-72h)

Sample Collection & Filtration
(Syringe with 0.45 pum filter)

Dilution
(to known volume)

Quantitative Analysis
(HPLC or GC)

Solubility Calculation

Click to download full resolution via product page
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Caption: Workflow for determining the solubility of 5-Bromo-2-methylbenzonitrile.

Representative Synthesis of a Bromo-substituted
Benzonitrile

The following diagram illustrates a general synthetic pathway for a bromo-substituted
benzonitrile, based on the bromination of a benzonitrile precursor, as described in patent
literature for similar compounds.[6]
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Caption: Synthesis of 5-Bromo-2-chlorobenzonitrile via bromination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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